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Technical Support Center: Enhancing
Flucarbazone Efficacy
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers utilizing non-ionic surfactants (NIS) to enhance the efficacy of

Flucarbazone, a sulfonylurea herbicide that inhibits the acetolactate synthase (ALS) enzyme.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism by which a non-ionic surfactant (NIS) enhances

Flucarbazone efficacy?

A1: A non-ionic surfactant's primary role is to improve the physical delivery of the herbicide to

the target site within the weed.[1] It achieves this by reducing the surface tension of the spray

droplets. This leads to several key benefits:

Improved Spreading: Droplets spread out over a larger area of the leaf surface instead of

beading up, increasing the total contact area for absorption.[1]

Increased Retention: Better wetting of the leaf surface reduces the likelihood of spray

droplets bouncing or rolling off, especially on waxy or hairy weeds like wild oat.

Enhanced Penetration: NIS can help solubilize the waxy plant cuticle, increasing the rate of

diffusion of Flucarbazone into the plant tissue to reach the vascular system for translocation.
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[2][3]

Q2: What is a typical concentration range for a non-ionic surfactant when tank-mixing with

Flucarbazone?

A2: While the herbicide label provides the definitive recommendation, a common concentration

range for non-ionic surfactants in herbicide solutions is 0.25% to 0.5% volume/volume (v/v),

which translates to 2 to 4 pints per 100 gallons of spray solution.[4] Using a concentration that

is too high can lead to excessive runoff or potential crop injury (phytotoxicity), while too low a

concentration may not provide a significant efficacy benefit.[1]

Q3: Can adding a non-ionic surfactant increase the risk of crop injury (phytotoxicity) to wheat?

A3: Yes, the addition of any adjuvant, including NIS, can potentially increase the risk of crop

injury. By facilitating herbicide uptake into the weed, surfactants can also increase uptake into

the crop. Field trial data shows that while Flucarbazone (Everest 2.0) alone caused no

observable injury to spring wheat, the addition of an adjuvant blend containing a non-ionic

surfactant resulted in slight injury symptoms, such as temporary chlorosis or stunting. This risk

is generally low but is influenced by environmental conditions and crop growth stage.

Q4: Are all non-ionic surfactants the same?

A4: No. Non-ionic surfactants are a broad class of chemicals. Their effectiveness can vary

based on their chemical structure, particularly the hydrophile/lipophile balance (HLB).

Herbicides with high water solubility are often best enhanced by hydrophilic surfactants (high

HLB), while oil-soluble herbicides are better served by lipophilic surfactants (low HLB).[2][3] It is

crucial to use a surfactant that is tested and approved for use with the specific Flucarbazone
product being used.

Troubleshooting Guide
Problem: Poor control of target weeds (e.g., wild oat) after application of Flucarbazone + NIS.

This troubleshooting guide provides a logical workflow to diagnose the cause of reduced

efficacy.

Caption: Troubleshooting workflow for poor Flucarbazone efficacy.
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Problem: Physical incompatibility observed during tank-mixing (e.g., clumping, separation, gel

formation).

Potential Cause 1: Incorrect Mixing Order. Water-dispersible granules (WDG) like many

Flucarbazone formulations must be fully dispersed in water before adding oil-based

products or surfactants. Adding surfactants first can coat the dry granules, preventing them

from properly dissolving and leading to clumps that can clog nozzles.

Solution: Always follow the correct mixing order, often remembered by the acronym WALES:

Wettable powders and Water-dispersible granules

Agitate thoroughly

Liquid flowables and suspensions

Emulsifiable concentrates (this is often where NIS or oil adjuvants are added)

Solutions and Surfactants (water-soluble)

Potential Cause 2: Water Quality. Hard water containing high levels of minerals can

sometimes interact with herbicide formulations.

Solution: Use a water conditioning agent if recommended on the product label. Always

perform a jar test with all tank-mix partners in the correct proportions before loading the

entire sprayer tank to confirm physical compatibility.[5]

Data Presentation
The following table summarizes data from a field study evaluating the effect of adjuvants on

Flucarbazone efficacy for wild oat control and crop safety in spring wheat.

Table 1: Effect of Adjuvants on Flucarbazone (Everest 2.0) Performance (Data adapted from a

2011 field study at the University of Minnesota)
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Treatment
Application
Rate

Adjuvant
Adjuvant
Rate (% v/v)

Wild Oat
Control (%)
(21 Days
After
Treatment)

Wheat
Injury (%) (7
Days After
Treatment)

Flucarbazone 15 g a.i./ha None N/A 99 0

Flucarbazone 15 g a.i./ha
Class Act

NG¹
2.5% 99 3

¹ Class Act NG is a blend of ammonium sulfate and a non-ionic surfactant.

Summary: In this study, Flucarbazone alone provided excellent control of wild oats. The

addition of a non-ionic surfactant blend did not improve weed control, which was already near

maximum, but did cause a slight, transient increase in crop injury. This highlights that while NIS

can enhance efficacy, especially under marginal conditions, it may not be necessary when the

herbicide is already performing optimally and can slightly increase phytotoxicity risk.

Experimental Protocols
This section outlines a typical methodology for a field trial designed to evaluate the effect of

non-ionic surfactants on Flucarbazone efficacy, based on established research practices.

Objective: To determine the effect of adding a non-ionic surfactant on the efficacy of

Flucarbazone for post-emergence control of wild oat (Avena fatua) and to assess crop

tolerance in spring wheat (Triticum aestivum).

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replications: 3 to 4.

Plot Size: Minimum of 3 meters by 8 meters to minimize edge effects.

2. Site Preparation and Seeding:
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Select a field with a known, uniform infestation of wild oats.

Conduct standard seedbed preparation (e.g., disking, harrowing).

Seed a common variety of hard red spring wheat (e.g., 'RB07') at a standard seeding rate

(e.g., 90-100 kg/ha ).

3. Treatment Application:

Timing: Apply treatments when the majority of the wild oat population is at the 3-5 leaf stage.

Equipment: Use a backpack or bicycle-wheel plot sprayer equipped with flat-fan nozzles

(e.g., 80015) calibrated to deliver a consistent spray volume (e.g., 100 L/ha) at a constant

pressure (e.g., 275 kPa).

Treatments:

T1: Untreated Control (no herbicide).

T2: Flucarbazone at the labeled rate (e.g., 15 g a.i./ha) without surfactant.

T3: Flucarbazone at the labeled rate (e.g., 15 g a.i./ha) + Non-Ionic Surfactant at 0.25%

v/v.

T4: Flucarbazone at a reduced rate (e.g., 7.5 g a.i./ha) without surfactant.

T5: Flucarbazone at a reduced rate (e.g., 7.5 g a.i./ha) + Non-Ionic Surfactant at 0.25%

v/v.

4. Data Collection:

Crop Injury: Visually assess phytotoxicity at 7 and 14 days after treatment (DAT) on a scale

of 0% (no injury) to 100% (crop death). Note symptoms like chlorosis, necrosis, or stunting.

Weed Control: Visually assess percent control of wild oats at 14 and 21 DAT on a scale of

0% (no effect) to 100% (complete death) relative to the untreated control plots.
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Biomass (Optional): At 28 DAT, collect above-ground biomass from a designated quadrat

(e.g., 0.25 m²) in each plot. Separate weed and crop biomass, dry to constant weight, and

record.

Crop Yield: At maturity, harvest the entire plot or a designated central area using a plot

combine and record grain yield, adjusting for moisture content.

Visualizations
Caption: Mechanism of enhanced herbicide uptake with a Non-Ionic Surfactant.

Caption: General workflow for a field efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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